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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512

1. Introduction

Europium-doped Calcium Sulfide (CaS:Eu) is an inorganic phosphor renowned for its strong
red light emission, making it a critical component in advanced display and lighting technologies.
[1] As a member of the alkaline earth sulfide family, CaS provides a suitable host lattice for the
Eu2* activator ion. The luminescence mechanism involves the 4f” — 4f65d* electronic transition
of Eu2*, which is strongly influenced by the host crystal field. This results in a broad emission
band in the red portion of the visible spectrum, typically peaking between 625 and 650 nm.[2]

The primary application for CaS:Eu is as a red-light-emitting phosphor in white light-emitting
diodes (WLEDSs). In typical WLEDSs, a blue-emitting InGaN chip is coated with a yellow-emitting
phosphor (like YAG:Ce) to produce pseudo-white light. However, this approach often suffers
from a deficiency in the red spectral region, leading to a low Color Rendering Index (CRI) and a
high Correlated Color Temperature (CCT). By incorporating a red phosphor like CaS:Eu, the
spectral power distribution is balanced, significantly improving the CRI and enabling the
production of warm-white light.[3] Its broad excitation spectrum allows it to be efficiently excited
by standard blue LED chips (420-460 nm).[4][5]

Despite its excellent optical properties, CaS:Eu faces challenges related to its chemical and
thermal stability.[3][6] Sulfide-based phosphors are susceptible to hydrolysis in the presence of
moisture, which can degrade their luminescent efficiency. Furthermore, like many phosphors, it
experiences thermal quenching, where its emission intensity decreases at elevated operating
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temperatures.[3] Research efforts are focused on mitigating these issues through strategies
like co-doping with other elements (e.g., Mg, Ga) or applying protective surface coatings.[3]

These notes provide an overview of the synthesis, characterization, and properties of CaS:Eu
for researchers and scientists working on display materials and solid-state lighting.

2. Synthesis Protocols

Several methods have been developed to synthesize CaS:Eu phosphors. The choice of
method can influence the material's crystallinity, particle size, and luminescent properties.[1][7]
Below are protocols for two common synthesis techniques.

Protocol 1: Solid-State Reaction Method

This method involves the high-temperature reaction of solid precursors in a controlled
atmosphere. It is a widely used technique for producing crystalline phosphors.

A. Materials and Equipment:

Calcium Carbonate (CaCOs)

o Sulfur (S)

o Europium(lll) Oxide (Euz203)

e Ammonium Chloride (NH4Cl) or other flux material

o High-purity alumina crucibles

 Ball mill or mortar and pestle

e Tube furnace with gas flow control (capable of reaching >1100°C)
e Inert or reducing atmosphere (e.g., N2, H2/N2 mixture)

B. Experimental Workflow Diagram:
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Diagram 1: Solid-State Synthesis Workflow for CaS:Eu
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Diagram 2: Characterization Workflow for CaS:Eu Phosphor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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